2-Amino-2-(2,5-dichlorophenyl)ethanol hydrochloride

• IUPAC Name: 2-amino-2-(2,5-dichlorophenyl)ethanol;hydrochloride
• InChI: InChI=1S/C8H9Cl2NO.ClH/c9-5-1-2-7(10)6(3-5)8(11)4-12;/h1-3,8,12H,4,11H2;1H
• InChI Key: FYGNQNNTBLYRHC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(CO)N)Cl.Cl
• Molecular Formula: C8H10Cl3NO
• Molecular Weight: 242.5 g/mol

Description

2-Amino-2-(2,5-dichlorophenyl)ethanol hydrochloride is a chemical compound with the molecular formula C8H10Cl3NO. It is a solid substance. The compound’s CAS Number is 2061980-48-9.

Molecular Structure Analysis

The linear formula of this compound is C8H10Cl3NO. The molecular weight of the compound is 242.53. Further details about the molecular structure are not available in the search results.

Physical And Chemical Properties Analysis

This compound is a solid substance. It should be stored in an inert atmosphere at room temperature. . More specific physical and chemical properties are not available in the search results.

Scientific Research Applications

• Synthetic Applications : The compound is used in synthesizing various chemicals. For instance, it is involved in the synthesis of 4-hydroxy- and 4-aminoindoles through corresponding indolines (Tanaka, Yasuo, Aizawa, & Torii, 1989). Another study describes the synthesis of formazans from a Mannich base as antimicrobial agents (Sah, Bidawat, Seth, & Gharu, 2014).

• Antimicrobial Research : This compound plays a role in the creation of substances with antimicrobial properties. For example, the synthesis of 1,5-Benzothiazepines and their evaluation for antimicrobial activity (Pant, Sharma, & Pant, 2008).

• Pharmacological Research : In the field of pharmacology, it's used in researching potential anticancer agents. A study found that a molecule similar to this compound, 2[[3-(2,3-dichlorophenoxy)propyl]amino]ethanol, induced apoptosis in various cancer cells (Wu, Zhu, Gu, Zhang, Teraishi, Davis, Jacob, & Fang, 2004).

• Biocatalysis and Bioreduction : The compound is also involved in biocatalytic processes. For instance, single mutations of ketoreductase enhance the bioreductive production of a related compound, (1S)-2-chloro-1-(3, 4-difluorophenyl) ethanol (Zhao, Liu, Pei, Guo, & Wu, 2017).

• Chemical Structure and Properties : Studies also focus on understanding the structural properties of related compounds, such as 4-nitroso-5-aminopyrazole and its salts (Holschbach, Sanz, Claramunt, Infantes, Motherwell, Raithby, Jimeno, Herrero, Alkorta, Jagerovic, & Elguero, 2003).

• Biological Activity and Drug Synthesis : The compound's derivatives are studied for their biological activity, which is crucial in drug synthesis. For example, the synthesis of 1‐halophenyl 4‐(2‐imidazolyl)‐1‐butanones and 5‐(2‐imidazolyl)‐1‐pentanones for potential pharmaceutical applications (Huang & Bauer, 1997).

• Material Science : Additionally, it's used in material science for the development of novel chemical compounds, such as the synthesis of [1]benzopyrano[2,3-b]pyrrol-4(1H)-ones (Alberola, Álvaro, Ortega, & Sañudo, 1997).

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements are P261, P305+P351+P338.